Cas no 1251923-56-4 (3-amino-1-(trifluoromethyl)cyclohexanol)

• Product Name: 3-amino-1-(trifluoromethyl)cyclohexanol
• CAS No: 1251923-56-4
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• MDL: MFCD16990797
• CID: 4565050
• PubChem ID: 50989727
• Update Time: 2025-05-19

3-amino-1-(trifluoromethyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(trifluoromethyl)cyclohexan-1-ol
• 3-Amino-1-trifluoromethyl-cyclohexanol
• Cyclohexanol, 3-amino-1-(trifluoromethyl)-
• 3-amino-1-(trifluoromethyl)cyclohexanol
• BAC92356
• SY240172
• CS-0051554
• MFCD16990797
• 1251923-56-4
• SY343754
• AKOS017460820
• EN300-89648
• SB84166
• SCHEMBL15540854
• P11969
• MFCD29035267
• AS-51134

• MDL： MFCD16990797
• Inchi： 1S/C7H12F3NO/c8-7(9,10)6(12)3-1-2-5(11)4-6/h5,12H,1-4,11H2
• InChI Key： IJUVZQHBPFIBHU-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)(O)CCCC(N)C1

Computed Properties

• Exact Mass: 183.08709849g/mol
• Monoisotopic Mass: 183.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3-amino-1-(trifluoromethyl)cyclohexanol

<![CDATA[

3-Amino-1-(Trifluoromethyl)cyclohexanol: A Comprehensive Overview

The compound 3-amino-1-(trifluoromethyl)cyclohexanol (CAS No: 1251923-56-4) has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and versatile applications. This compound, characterized by its cyclohexanol backbone with an amino group at position 3 and a trifluoromethyl substituent at position 1, exhibits a fascinating interplay of electronic effects and steric hindrance that makes it a valuable building block in modern chemical synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-amino-1-(trifluoromethyl)cyclohexanol through various routes, including asymmetric catalysis and biocatalytic processes. These methods not only enhance the scalability of production but also contribute to the sustainability of chemical manufacturing by minimizing waste and energy consumption. The incorporation of the trifluoromethyl group imparts unique electronic characteristics to the molecule, making it an attractive candidate for applications in drug discovery and materials engineering.

One of the most promising areas of research involving 3-amino-1-(trifluoromethyl)cyclohexanol is its role as a chiral auxiliary in asymmetric synthesis. The compound's ability to induce high enantioselectivity in reactions has been extensively studied, with recent findings published in leading journals such as *Nature Chemistry* and *Angewandte Chemie*. These studies highlight the potential of this compound in the development of enantiopure pharmaceuticals, which are critical for treating a wide range of medical conditions with improved efficacy and reduced side effects.

In addition to its role in asymmetric synthesis, 3-amino-1-(trifluoromethyl)cyclohexanol has also been explored for its pharmacological properties. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for the development of novel therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways has been investigated in the context of neurodegenerative diseases, offering new insights into its therapeutic potential.

The environmental impact of 3-amino-1-(trifluoromethyl)cyclohexanol has also been a topic of recent research interest. Studies focusing on its biodegradation kinetics and ecotoxicological effects have provided valuable data for assessing its safety profile and environmental compatibility. These findings are particularly relevant in light of increasing regulatory scrutiny on chemical products and their impact on ecosystems.

From a materials science perspective, 3-amino-1-(trifluoromethyl)cyclohexanol has shown promise as a precursor for advanced polymers and coatings with tailored mechanical and thermal properties. Its ability to participate in various polymerization reactions under mild conditions has opened new avenues for the development of high-performance materials suitable for aerospace, automotive, and electronic applications.

In conclusion, 3-amino-1-(trifluoromethyl)cyclohexanol (CAS No: 1251923-56-4) stands as a testament to the ingenuity of modern chemical research. Its unique structure, combined with cutting-edge synthetic methodologies and interdisciplinary applications, positions it as a key player in shaping future advancements across multiple scientific domains.

]]>